6-Ethoxy-2-(4-isobutyrylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 1-[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C17H23N3O2S/c1-4-22-13-5-6-14-15(11-13)23-17(18-14)20-9-7-19(8-10-20)16(21)12(2)3/h5-6,11-12H,4,7-10H2,1-3H3
• InChI Key: UBALBWLHCCGLFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C(C)C
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of “6-Ethoxy-2-(4-isobutyrylpiperazin-1-yl)-1,3-benzothiazole” is not explicitly mentioned in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-Ethoxy-2-(4-isobutyrylpiperazin-1-yl)-1,3-benzothiazole” are not provided in the available resources.

Scientific Research Applications

Synthesis and Antimicrobial Activity The synthesis of 6-Ethoxy-2-(4-isobutyrylpiperazin-1-yl)-1,3-benzothiazole and its derivatives has been explored for potential antimicrobial activities. Research has shown that these compounds exhibit variable and modest activity against strains of bacteria and fungi. This is due to the structural variation in the benzothiazole derivatives, which can influence their interaction with microbial targets. The compounds are synthesized using substituted benzothiazoles and various chemical processes to achieve the desired antimicrobial properties (Patel, Agravat, & Shaikh, 2011).

Anticancer and Antitubercular Activities Further exploration into the derivatives of 6-Ethoxy-2-(4-isobutyrylpiperazin-1-yl)-1,3-benzothiazole has revealed their potential in anticancer and antitubercular applications. One study highlights the synthesis of novel compounds with a focus on tuberculostatic activity, where the ethoxycarbonylpiperazino derivative showed promising results against tuberculosis. This indicates a potential pathway for the development of new therapeutic agents in the fight against tuberculosis and cancer (Nosova et al., 2020).

Corrosion Inhibition Another significant application of benzothiazole derivatives is in the field of corrosion inhibition. These compounds have been synthesized and tested for their effectiveness in preventing corrosion of carbon steel in acidic environments. The studies demonstrate that these inhibitors can offer stability and high inhibition efficiency, providing a valuable tool for protecting metal surfaces against corrosion. The adsorption of these inhibitors onto metal surfaces suggests both physical and chemical mechanisms of action (Hu et al., 2016).